Cas no 1597036-31-1 (3-bromo-4-(cycloheptyloxy)-1lambda6-thiolane-1,1-dione)
1597036-31-1 structure
Product Name:3-bromo-4-(cycloheptyloxy)-1lambda6-thiolane-1,1-dione
CAS No:1597036-31-1
MF:C11H19BrO3S
MW:311.235761880875
CID:6409001
PubChem ID:114773746
Update Time:2024-01-12
3-bromo-4-(cycloheptyloxy)-1lambda6-thiolane-1,1-dione Chemical and Physical Properties
Names and Identifiers
-
- 3-bromo-4-(cycloheptyloxy)-1lambda6-thiolane-1,1-dione
- EN300-1132654
- 1597036-31-1
-
- Inchi： 1S/C11H19BrO3S/c12-10-7-16(13,14)8-11(10)15-9-5-3-1-2-4-6-9/h9-11H,1-8H2
- InChI Key： ANWPYOQWQFCMEA-UHFFFAOYSA-N
- SMILES： BrC1CS(CC1OC1CCCCCC1)(=O)=O
Computed Properties
- Exact Mass: 310.02383g/mol
- Monoisotopic Mass: 310.02383g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 315
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 51.8Ų
3-bromo-4-(cycloheptyloxy)-1lambda6-thiolane-1,1-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1132654-0.05g |
3-bromo-4-(cycloheptyloxy)-1lambda6-thiolane-1,1-dione |
1597036-31-1 | 95% | 0.05g |
$647.0 | 2023-10-26 | |
| Enamine | EN300-1132654-0.1g |
3-bromo-4-(cycloheptyloxy)-1lambda6-thiolane-1,1-dione |
1597036-31-1 | 95% | 0.1g |
$678.0 | 2023-10-26 | |
| Enamine | EN300-1132654-0.25g |
3-bromo-4-(cycloheptyloxy)-1lambda6-thiolane-1,1-dione |
1597036-31-1 | 95% | 0.25g |
$708.0 | 2023-10-26 | |
| Enamine | EN300-1132654-0.5g |
3-bromo-4-(cycloheptyloxy)-1lambda6-thiolane-1,1-dione |
1597036-31-1 | 95% | 0.5g |
$739.0 | 2023-10-26 | |
| Enamine | EN300-1132654-1.0g |
3-bromo-4-(cycloheptyloxy)-1lambda6-thiolane-1,1-dione |
1597036-31-1 | 1g |
$884.0 | 2023-06-09 | ||
| Enamine | EN300-1132654-2.5g |
3-bromo-4-(cycloheptyloxy)-1lambda6-thiolane-1,1-dione |
1597036-31-1 | 95% | 2.5g |
$1509.0 | 2023-10-26 | |
| Enamine | EN300-1132654-5.0g |
3-bromo-4-(cycloheptyloxy)-1lambda6-thiolane-1,1-dione |
1597036-31-1 | 5g |
$2566.0 | 2023-06-09 | ||
| Enamine | EN300-1132654-10.0g |
3-bromo-4-(cycloheptyloxy)-1lambda6-thiolane-1,1-dione |
1597036-31-1 | 10g |
$3807.0 | 2023-06-09 | ||
| Enamine | EN300-1132654-1g |
3-bromo-4-(cycloheptyloxy)-1lambda6-thiolane-1,1-dione |
1597036-31-1 | 95% | 1g |
$770.0 | 2023-10-26 | |
| Enamine | EN300-1132654-5g |
3-bromo-4-(cycloheptyloxy)-1lambda6-thiolane-1,1-dione |
1597036-31-1 | 95% | 5g |
$2235.0 | 2023-10-26 |
3-bromo-4-(cycloheptyloxy)-1lambda6-thiolane-1,1-dione Related Literature
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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